![molecular formula C14H25N3 B3354243 7,15-Diazadispiro[5.1.5~8~.3~6~]hexadec-14-en-14-amine CAS No. 58119-80-5](/img/structure/B3354243.png)
7,15-Diazadispiro[5.1.5~8~.3~6~]hexadec-14-en-14-amine
Description
“7,15-Diazadispiro[5.1.5~8~.3~6~]hexadec-14-en-14-amine” is a complex organic compound. It is a derivative of 14-Imino-7,15-diazadispiro[5.1.5.3]hexadecane . The compound reacts with carbodiimides and isothiocyanates to form 1:1 adducts .
Synthesis Analysis
The synthesis of this compound involves the reduction of bis-(1-cyanocyclohexyl)-amine with LAH, leading to a mixture of the compound and its 14-imino derivative . For the exclusive preparation of the compound, bis-(1-cyanocyclohexyl)-amine is treated with concentrated H2SO4 to yield the corresponding 14,16-dioxohexadecane, which is then reduced to the compound with LAH .Molecular Structure Analysis
The compound has a complex molecular structure. It is a derivative of 14-Imino-7,15-diazadispiro[5.1.5.3]hexadecane . The exact molecular structure would require more detailed analysis and possibly experimental data.Chemical Reactions Analysis
The compound reacts with carbodiimides and isothiocyanates to form 1:1 adducts . The assumption is that additions take place at the 14-imino group, which is supported by spectroscopic data .properties
IUPAC Name |
7,15-diazadispiro[5.1.58.36]hexadec-14-en-14-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H25N3/c15-12-14(9-5-2-6-10-14)17-13(11-16-12)7-3-1-4-8-13/h17H,1-11H2,(H2,15,16) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RCQGLCIRHSGVLB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2(CC1)CN=C(C3(N2)CCCCC3)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H25N3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30574123 |
Source
|
| Record name | 7,15-Diazadispiro[5.1.5~8~.3~6~]hexadec-14-en-14-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30574123 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
235.37 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
58119-80-5 |
Source
|
| Record name | 7,15-Diazadispiro[5.1.5~8~.3~6~]hexadec-14-en-14-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30574123 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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